Cas no 1807250-59-4 (Ethyl 6-chloro-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 6-chloro-3-hydroxypyridine-2-acetate
• CAS No: 1807250-59-4
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 4802930
• Update Time: 2025-10-29

Ethyl 6-chloro-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-hydroxypyridine-2-acetate

• Inchi： 1S/C9H10ClNO3/c1-2-14-9(13)5-6-7(12)3-4-8(10)11-6/h3-4,12H,2,5H2,1H3
• InChI Key： WVEHWENBEVTABN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)OCC)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 6-chloro-3-hydroxypyridine-2-acetate

Ethyl 6-chloro-3-hydroxypyridine-2-acetate (CAS No. 1807250-59-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-chloro-3-hydroxypyridine-2-acetate (CAS No. 1807250-59-4) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention due to its role in the development of various therapeutic agents. Its molecular structure, featuring both a chloro and a hydroxyl substituent on a pyridine ring, makes it an excellent candidate for further functionalization, enabling the synthesis of complex molecules with high precision and efficiency.

The importance of this compound cannot be overstated, especially in the context of modern drug discovery and development. The presence of both electron-withdrawing and electron-donating groups on the pyridine core enhances its reactivity, making it an ideal building block for medicinal chemists. Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 6-chloro-3-hydroxypyridine-2-acetate in constructing novel pharmacophores.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The demand for innovative intermediates like Ethyl 6-chloro-3-hydroxypyridine-2-acetate has consequently increased. One particularly notable area of research involves its application in the synthesis of kinase inhibitors, which are critical for targeting cancer cells. Studies have demonstrated that derivatives of this compound can effectively modulate the activity of kinases, thereby inhibiting tumor growth and proliferation.

The structural versatility of Ethyl 6-chloro-3-hydroxypyridine-2-acetate also makes it a valuable tool in the development of antimicrobial agents. Researchers have explored its potential in creating novel antibiotics that can combat drug-resistant bacteria. The chloro and hydroxyl groups provide multiple sites for chemical modification, allowing for the design of molecules with enhanced binding affinity to bacterial enzymes and receptors. This has led to promising results in preclinical studies, where certain derivatives have shown significant antibacterial activity.

Moreover, the compound has found applications in the field of neurology. Emerging evidence suggests that derivatives of Ethyl 6-chloro-3-hydroxypyridine-2-acetate can interact with specific neurotransmitter receptors, potentially offering new therapeutic strategies for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the pharmacological properties of these derivatives through structural modifications opens up exciting possibilities for developing more effective treatments.

The synthetic pathways involving Ethyl 6-chloro-3-hydroxypyridine-2-acetate are also worth mentioning. Modern synthetic techniques have enabled more efficient and sustainable production methods, reducing waste and improving yields. For instance, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high selectivity. These advancements not only enhance the scalability of production but also contribute to greener chemistry practices.

In conclusion, Ethyl 6-chloro-3-hydroxypyridine-2-acetate (CAS No. 1807250-59-4) is a cornerstone intermediate in pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents across various disease areas. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and researchers alike. As our understanding of biological targets and synthetic methodologies continues to evolve, the importance of this compound is expected to grow even further.